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Compound of Interest

Compound Name: Diclobutrazol

Cat. No.: B1214283 Get Quote

Introduction

Diclobutrazol is a triazole-based plant growth retardant that serves as a powerful chemical

tool for researchers studying plant hormone signaling pathways. Its primary mode of action is

the inhibition of gibberellin (GA) biosynthesis.[1] By specifically blocking a key enzymatic step

in this pathway, diclobutrazol allows for the investigation of GA-dependent processes and the

intricate crosstalk between gibberellins and other plant hormones like auxins, cytokinins, and

brassinosteroids.[2][3] These application notes provide detailed protocols for utilizing

diclobutrazol in key plant biology assays and illustrate the underlying signaling pathways.

Mechanism of Action

Diclobutrazol, like other N-containing heterocyclic retardants such as paclobutrazol,

specifically targets and inhibits cytochrome P450-dependent monooxygenases.[1] This action

blocks the three-step oxidation of ent-kaurene to ent-kaurenoic acid, a critical stage in the

gibberellin biosynthesis pathway.[4] The resulting depletion of active GAs leads to a variety of

physiological responses, most notably a reduction in longitudinal shoot growth, making it an

effective tool to study the direct and indirect roles of gibberellins in plant development.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214283?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

